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Compound of Interest

Compound Name: Ykl-5-124 tfa

Cat. No.: B8107706 Get Quote

Technical Support Center: Ykl-5-124 TFA
Welcome to the technical support center for Ykl-5-124 TFA, a potent and selective covalent

inhibitor of Cyclin-Dependent Kinase 7 (CDK7). This resource provides troubleshooting guides

and frequently asked questions (FAQs) to help researchers optimize their experiments and

ensure the stability and efficacy of Ykl-5-124 TFA working solutions.

Frequently Asked Questions (FAQs)
Q1: What is Ykl-5-124 TFA and what is its mechanism of action?

Ykl-5-124 TFA is a highly selective, irreversible covalent inhibitor of CDK7.[1][2][3][4] It forms a

covalent bond with a cysteine residue (Cys312) in the ATP-binding pocket of CDK7, leading to

its inactivation.[2] CDK7 is a key component of the CDK-activating kinase (CAK) complex,

which also includes Cyclin H and MAT1.[5][6][7][8][9][10] By inhibiting CDK7, Ykl-5-124 TFA
prevents the phosphorylation and activation of other CDKs, primarily CDK1 and CDK2.[1][2][3]

This leads to cell cycle arrest, predominantly at the G1/S transition, and inhibition of E2F-driven

gene expression.[1][2]

Q2: How should I prepare stock solutions of Ykl-5-124 TFA?

For optimal stability, it is recommended to prepare stock solutions of Ykl-5-124 TFA in high-

quality, anhydrous DMSO.[11] The compound is also soluble in water, but may require
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sonication to fully dissolve.[12] When preparing aqueous stock solutions, it is advisable to filter-

sterilize the solution.[1]

Q3: What are the recommended storage conditions for Ykl-5-124 TFA stock solutions?

Proper storage is crucial to maintain the integrity of Ykl-5-124 TFA. Vendor recommendations

for stock solution storage are summarized below. To avoid repeated freeze-thaw cycles, it is

best practice to aliquot the stock solution into smaller, single-use volumes.[11]

Storage Temperature Duration

-20°C Up to 1 month[1][11]

-80°C Up to 6 months[1]

Q4: How stable are the working solutions of Ykl-5-124 TFA in aqueous buffers or cell culture

media?

Currently, there is limited quantitative data available on the long-term stability of Ykl-5-124 TFA
in aqueous working solutions such as PBS or cell culture media. As a covalent inhibitor, Ykl-5-
124 TFA contains a reactive electrophilic group that can be susceptible to hydrolysis or

reaction with components in the media over time. Therefore, it is strongly recommended to

prepare working solutions fresh for each experiment from a frozen stock solution to ensure

maximal potency and reproducibility.[1]
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Issue Possible Cause Recommended Solution

Precipitation in working

solution

- The concentration of Ykl-5-

124 TFA exceeds its solubility

in the aqueous buffer or media.

- The final concentration of

DMSO from the stock solution

is too high, causing the

compound to precipitate when

diluted.

- Ensure the final

concentration of Ykl-5-124 TFA

in your working solution is

within its solubility limits in the

chosen solvent. - If possible,

briefly sonicate the working

solution to aid dissolution. -

Minimize the final percentage

of DMSO in the working

solution. If high concentrations

of Ykl-5-124 TFA are required,

consider using a co-solvent

system, but be mindful of its

potential effects on your

experimental system.

Inconsistent or weaker than

expected experimental results

- Degradation of Ykl-5-124 TFA

in the working solution. -

Inaccurate initial concentration

of the stock solution. - Loss of

compound due to adsorption to

plasticware.

- Always prepare fresh working

solutions immediately before

use. Do not store working

solutions for extended periods.

- Periodically verify the

concentration of your stock

solution using a suitable

analytical method if possible. -

Use low-adhesion

microcentrifuge tubes and

pipette tips when preparing

and handling Ykl-5-124 TFA

solutions.
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No observable effect in cellular

assays

- The cell line may be resistant

to CDK7 inhibition. -

Insufficient incubation time for

the compound to exert its

effect. - The compound is not

cell-permeable in your specific

cell type.

- Confirm that your cell line

expresses CDK7 and is

dependent on its activity for

proliferation. - Perform a time-

course experiment to

determine the optimal

incubation time for observing

the desired phenotype. - While

Ykl-5-124 is generally cell-

permeable, its uptake can vary

between cell lines. If

permeability is a concern,

consider using a different

inhibitor or delivery method.

Experimental Protocols
Protocol 1: Preparation of Ykl-5-124 TFA Stock Solution

Allow the vial of solid Ykl-5-124 TFA to equilibrate to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the solution until the compound is completely dissolved. Gentle warming to 37°C or

brief sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into single-use volumes in low-adhesion microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of Ykl-5-124 TFA Working Solution for Cell-Based Assays

Thaw a single-use aliquot of the Ykl-5-124 TFA stock solution at room temperature.
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Dilute the stock solution to the desired final concentration in pre-warmed cell culture

medium. It is recommended to perform serial dilutions to achieve low nanomolar

concentrations accurately.

Mix the working solution thoroughly by gentle pipetting or brief vortexing.

Add the freshly prepared working solution to your cells immediately.

Signaling Pathways and Experimental Workflows
Ykl-5-124 TFA Mechanism of Action

Ykl-5-124 TFA acts by covalently inhibiting the CDK7 kinase. This disrupts the cell cycle

machinery by preventing the activation of CDK1 and CDK2, which are crucial for cell cycle

progression. The inhibition of CDK1/2 leads to the hypophosphorylation of the Retinoblastoma

protein (Rb), which then remains bound to the E2F transcription factor, thereby repressing the

expression of genes required for S-phase entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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